Cas no 1225906-37-5 (4-chloro-3-(5-fluoro-2-methoxyphenyl)benzoic acid)
1225906-37-5 structure
Product Name:4-chloro-3-(5-fluoro-2-methoxyphenyl)benzoic acid
CAS No:1225906-37-5
MF:C14H10ClFO3
MW:280.678806781769
MDL:MFCD16484476
CID:2618037
PubChem ID:52984022
Update Time:2025-04-21
4-chloro-3-(5-fluoro-2-methoxyphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-3-(5-fluoro-2-methoxyphenyl)benzoic acid
- 1225906-37-5
- DTXSID20680828
- MFCD16484476
- 4-Chloro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%
- 6-Chloro-5'-fluoro-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid
-
- MDL: MFCD16484476
- Inchi: 1S/C14H10ClFO3/c1-19-13-5-3-9(16)7-11(13)10-6-8(14(17)18)2-4-12(10)15/h2-7H,1H3,(H,17,18)
- InChI Key: POPUUVXBBZPPBS-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=O)O)C=C1C1C=C(C=CC=1OC)F
Computed Properties
- Exact Mass: 280.0302500Da
- Monoisotopic Mass: 280.0302500Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 46.5Ų
4-chloro-3-(5-fluoro-2-methoxyphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB327906-5 g |
4-Chloro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%; . |
1225906-37-5 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB327906-5g |
4-Chloro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%; . |
1225906-37-5 | 95% | 5g |
€1159.00 | 2025-04-21 |
4-chloro-3-(5-fluoro-2-methoxyphenyl)benzoic acid Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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